Cas no 101513-67-1 (Benzoyl fluoride,2,4,5-trifluoro-)

• Product name: Benzoyl fluoride,2,4,5-trifluoro-
• CAS No: 101513-67-1
• MF: C₇H₂F₄O
• MW: 178.08378
• CID: 124672
• PubChem ID: 11052202

Benzoyl fluoride,2,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,2,4,5-trifluoro-
• 2,4,5-Trifluorobenzoylfluoride
• Benzoyl fluoride, 2,4,5-trifluoro- (9CI)
• SCHEMBL7750943
• 101513-67-1
• 2,4,5-trifluorobenzoyl Fluoride

• Inchi： InChI=1S/C7H2F4O/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H
• InChI Key： TXALMWNWYDSWQO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(F)=C(F)C=C1F)F

Computed Properties

• Exact Mass: 178.00416
• Monoisotopic Mass: 178.00417733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 17.07